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Compound of Interest

Compound Name: 3-Chloroisoquinolin-7-amine

CAS No.: 1374651-87-2

Cat. No.: B595148

Get Quote

An In-Depth Technical Guide to 3-Chloroisoquinolin-7-amine: A Core Scaffold for Modern

Drug Discovery

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals. It delves into the core characteristics of 3-
Chloroisoquinolin-7-amine, a pivotal heterocyclic intermediate. Our focus extends beyond

mere data presentation; we aim to provide a deep, mechanistic understanding of its synthesis,

characterization, and strategic application, grounded in established chemical principles.

Foundational Analysis: Molecular Structure and
Physicochemical Profile
3-Chloroisoquinolin-7-amine is a bicyclic aromatic amine. Its structure is built upon an

isoquinoline core, which is a fusion of a benzene ring and a pyridine ring. The specific

placement of a chlorine atom at the 3-position and an amine group at the 7-position imparts a
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unique electronic and steric profile, making it a highly valuable and versatile building block in

synthetic chemistry.

The IUPAC name for this compound is 3-chloroisoquinolin-7-amine, and its CAS Registry

Number is 1374651-87-2.[1][2] The amine group (NH₂) at position 7 acts as a nucleophilic

center and a hydrogen bond donor, while the chlorine atom at position 3 is an electron-

withdrawing group that activates the pyridine ring for certain reactions. This distinct electronic

arrangement is fundamental to its reactivity and utility in constructing more complex molecular

architectures.

Molecular Structure Diagram
Caption: 2D structure of 3-Chloroisoquinolin-7-amine with standard numbering.

Physicochemical Data Summary
The fundamental properties of this compound are critical for designing synthetic routes and

predicting its behavior in biological systems.
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Property Value Source

Molecular Formula C₉H₇ClN₂ PubChem[1]

Molecular Weight 178.62 g/mol PubChem[1]

IUPAC Name 3-chloroisoquinolin-7-amine PubChem[1]

CAS Number 1374651-87-2 ChemSrc[3]

Canonical SMILES
C1=CC(=CC2=CN=C(C=C21)

Cl)N
PubChem[1]

InChIKey
HLIMWNSGXCNTHV-

UHFFFAOYSA-N
PubChem[1]

Polar Surface Area 38.91 Å² ChemSrc[3]

XLogP3 2.4 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Synthesis and Analytical Validation
A robust and reproducible synthetic strategy is paramount for obtaining high-purity material for

research and development. While various methods can be envisioned, a common and logical

approach involves the selective reduction of a nitro precursor. This strategy provides excellent

control over regiochemistry.

Proposed Synthetic Workflow
The synthesis can be conceptualized as a multi-step process starting from a readily available

nitro-substituted isoquinoline precursor. The causality is clear: the nitro group serves as a

masked amine, which can be revealed in the final step, avoiding unwanted side reactions of a

free amine during the chlorination process.

7-Nitroisoquinoline Precursor Chlorination
(e.g., POCl₃) 3-Chloro-7-nitroisoquinoline Selective Reduction

(e.g., SnCl₂/HCl or H₂/Pd-C) 3-Chloroisoquinolin-7-amine
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Caption: A representative workflow for the synthesis of 3-Chloroisoquinolin-7-amine.

Self-Validating Experimental Protocol
This protocol is designed to be self-validating, with in-process checks to ensure the reaction is

proceeding as expected before moving to the next stage.

Step 1: Chlorination of a 7-Nitroisoquinoline Derivative

Rationale: The conversion of a hydroxyl or dione precursor at the 3-position to a chloride is a

standard transformation. Using a strong chlorinating agent like phosphorus oxychloride

(POCl₃) is effective for this type of heterocyclic system.

Procedure:

To a stirred solution of the 7-nitroisoquinoline precursor (1.0 eq) in a suitable high-boiling

solvent (e.g., toluene), add POCl₃ (3.0-5.0 eq) dropwise at 0 °C.

Slowly warm the mixture to reflux (approx. 110-120 °C) and maintain for 4-6 hours.

In-Process Check: Monitor the reaction progress by Thin Layer Chromatography (TLC)

until the starting material is consumed.

Cool the reaction to room temperature and carefully quench by pouring it onto crushed ice.

Neutralize with a saturated sodium bicarbonate solution to a pH of ~7-8.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield crude 3-chloro-7-nitroisoquinoline.

Step 2: Selective Reduction of the Nitro Group

Rationale: The nitro group must be reduced to a primary amine without affecting the chloro

substituent or the aromatic rings. Catalytic hydrogenation (H₂ over Pd/C) or chemical
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reduction with reagents like tin(II) chloride (SnCl₂) are standard, reliable methods. The

choice depends on functional group tolerance and available equipment.

Procedure (using SnCl₂):

Dissolve the crude 3-chloro-7-nitroisoquinoline (1.0 eq) from the previous step in ethanol

or concentrated hydrochloric acid.

Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq) in the same solvent.

Heat the mixture to 50-70 °C and stir for 2-4 hours.

In-Process Check: Monitor by TLC or LC-MS to confirm the disappearance of the nitro

intermediate.

Cool the reaction, dilute with water, and basify with a concentrated NaOH solution until a

pH > 10 is achieved to precipitate tin salts.

Filter the mixture through a pad of celite to remove inorganic solids.

Extract the filtrate with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

Purify the resulting solid by column chromatography (silica gel, eluting with a hexane/ethyl

acetate gradient) or recrystallization to afford pure 3-Chloroisoquinolin-7-amine.

Analytical Characterization Summary
Structural confirmation and purity assessment are non-negotiable. The following techniques

provide orthogonal data to validate the identity and quality of the final compound. This

approach is analogous to the characterization of the related 3-Chloroisoquinolin-6-amine

isomer.[4]
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Technique Expected Observations

¹H NMR

Distinct aromatic proton signals corresponding

to the isoquinoline core. A broad singlet in the 4-

6 ppm range for the -NH₂ protons.

¹³C NMR

Characteristic shifts for the carbon atoms of the

heterocyclic ring, including a notable signal for

the carbon atom bonded to the chlorine.

Mass Spec (MS)

A molecular ion peak (M⁺) at m/z 178,

accompanied by a characteristic M+2 isotope

peak at m/z 180 with approximately one-third

the intensity, confirming the presence of a single

chlorine atom.[4]

IR Spectroscopy

Characteristic N-H stretching bands for the

primary amine around 3300-3500 cm⁻¹.

Aromatic C=C and C=N stretching vibrations in

the 1500-1600 cm⁻¹ region.[4]

HPLC

A single major peak under appropriate reversed-

phase conditions, used to determine purity

(typically >95%).

Strategic Applications in Medicinal Chemistry
3-Chloroisoquinolin-7-amine is not typically a final drug product but rather a strategic starting

point. Its value lies in the two chemically distinct handles it provides for diversification, allowing

for the systematic exploration of chemical space in drug discovery programs.

The isoquinoline scaffold itself is a "privileged structure" found in numerous bioactive

compounds. The addition of chloro and amino groups provides vectors for modification that are

crucial for tuning a compound's potency, selectivity, and pharmacokinetic properties (ADME).

The inclusion of a chlorine atom is a well-established strategy in medicinal chemistry, often

enhancing binding affinity or improving metabolic stability.[5]

Key Derivatization Pathways
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The compound's structure allows for two primary, orthogonal reaction pathways for building

molecular complexity.

Reactions at the Amine (Position 7): The nucleophilic amine group is readily functionalized

via standard reactions like acylation, sulfonylation, reductive amination, and alkylation to

introduce a wide variety of side chains.

Reactions at the Chlorine (Position 3): The chlorine atom can be displaced via nucleophilic

aromatic substitution (SₙAr) or, more versatilely, serve as a handle for transition metal-

catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), enabling

the introduction of aryl, heteroaryl, alkyl, or alkyne groups.

Position 7 (Amine) Position 3 (Chlorine)

3-Chloroisoquinolin-7-amine

Acylation / Sulfonylation

R-COCl / R-SO₂Cl

Alkylation / Reductive Amination

R-X / R-CHO, NaBH(OAc)₃

Nucleophilic Aromatic Substitution
(SₙAr)

Nu-H

Cross-Coupling Reactions
(Suzuki, Buchwald, etc.)

R-B(OH)₂, Pd catalyst

Click to download full resolution via product page

Caption: Primary reaction vectors for the derivatization of 3-Chloroisoquinolin-7-amine.

This dual reactivity makes the molecule an ideal scaffold for developing libraries of compounds

for screening. For instance, its utility as a building block for bioactive compounds with potential

antiproliferative and antitumor properties has been noted.[2] The related 6-amino isomer is a

known intermediate for kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics,

suggesting a similar potential for the 7-amino analogue.[4]

Conclusion
3-Chloroisoquinolin-7-amine represents a cornerstone intermediate for contemporary drug

discovery. Its defined molecular structure, characterized by two distinct and versatile reactive

sites, provides medicinal chemists with a robust platform for generating novel chemical entities.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b595148/docs?utm_src=pdf-body-img#3-chloroisoquinolin-7-amine-molecular-structure-and-weight
https://www.benchchem.com/product/b595148/docs?utm_src=pdf-body#3-chloroisoquinolin-7-amine-molecular-structure-and-weight
https://www.lookchem.com/404.htm
https://www.vulcanchem.com/product/vc3104123
https://www.benchchem.com/product/b595148/docs?utm_src=pdf-body#3-chloroisoquinolin-7-amine-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of its synthesis and analytical validation, as detailed in this guide, is

the first step toward unlocking its full potential in the development of next-generation

therapeutics. By applying the logical, self-validating protocols and strategic insights presented

herein, research organizations can effectively leverage this powerful scaffold to accelerate their

discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloroisoquinolin-7-amine | C9H7ClN2 | CID 74891414 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. lookchem.com [lookchem.com]

3. 3-chloroisoquinolin-7-amine | CAS#:1374651-87-2 | Chemsrc [chemsrc.com]

4. 3-Chloroisoquinolin-6-amine (1374652-51-3) for sale [vulcanchem.com]

5. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3-Chloroisoquinolin-7-amine molecular structure and
weight]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b595148/docs?utm_src=pdf-body#3-chloroisoquinolin-7-amine-molecular-structure-and-weight
https://pubchem.ncbi.nlm.nih.gov/compound/74891414
https://www.benchchem.com/product/b595148/docs?utm_src=pdf-body#3-chloroisoquinolin-7-amine-molecular-structure-and-weight
https://www.lookchem.com/cas-137/1374651-87-2.html
https://www.benchchem.com/product/b595148/docs?utm_src=pdf-body#3-chloroisoquinolin-7-amine-molecular-structure-and-weight
https://www.chemsrc.com/en/cas/1374651-87-2_1439498.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7505388/
https://www.benchchem.com/product/b595148?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/74891414
https://pubchem.ncbi.nlm.nih.gov/compound/74891414
https://www.lookchem.com/404.htm
https://www.chemsrc.com/en/cas/1374651-87-2_1121407.html
https://www.vulcanchem.com/product/vc3104123
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/product/b595148/docs#3-chloroisoquinolin-7-amine-molecular-structure-and-weight
https://www.benchchem.com/product/b595148/docs#3-chloroisoquinolin-7-amine-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b595148/docs#3-chloroisoquinolin-7-amine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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